N'-[2-[4-(6-Aminohexyl)piperazin-1-yl]ethyl]hexane-1,6-diamine

• IUPAC Name: N'-[2-[4-(6-aminohexyl)piperazin-1-yl]ethyl]hexane-1,6-diamine
• InChI: InChI=1S/C18H41N5/c19-9-5-1-3-7-11-21-12-14-23-17-15-22(16-18-23)13-8-4-2-6-10-20/h21H,1-20H2
• InChI Key: UPMKFVJOQKIMRA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCCCCN)CCNCCCCCCN
• Molecular Formula: C18H41N5
• Molecular Weight: 327.6 g/mol

Description

“N’-[2-[4-(6-Aminohexyl)piperazin-1-yl]ethyl]hexane-1,6-diamine” is a complex organic compound containing a piperazine ring, which is a heterocyclic amine. Piperazine derivatives are known to have a wide range of biological activities and are used in various fields of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The hexyl and ethyl groups attached to the ring would give the molecule its overall shape and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the piperazine ring and the amine groups. These functional groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the piperazine ring and the amine groups would likely make the compound polar and capable of forming hydrogen bonds.

Mechanism of Action

Target of Action

Similar compounds with piperazine moieties have been reported to interact with various receptors such as dopamine and serotonin receptors . These receptors play crucial roles in the nervous system, affecting mood, sleep, and cognition.

Mode of Action

Compounds with similar structures, such as piperazine derivatives, have been known to act as antagonists at dopamine and serotonin receptors . This means they bind to these receptors and block their activation, thereby modulating the neurotransmission processes.

Biochemical Pathways

Given its potential interaction with dopamine and serotonin receptors, it may influence the dopaminergic and serotonergic pathways, which are involved in a variety of physiological functions including mood regulation, reward, and cognition .

Pharmacokinetics

Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which predicts good absorption or permeation .

Result of Action

The antagonistic action on dopamine and serotonin receptors by similar compounds can result in modulated neurotransmission, potentially affecting mood, cognition, and other neurological functions .

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as the development of new synthetic methods for its preparation.